Cas no 2229465-42-1 (tert-butyl N-2-(2,3-dihydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(2,3-dihydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2229465-42-1
• MF: C₁₅H₂₁NO₅
• MW: 295.330944776535
• CID: 6000386
• PubChem ID: 165705530
• Update Time: 2025-10-29

tert-butyl N-2-(2,3-dihydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2,3-dihydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• tert-butyl N-[2-(2,3-dihydroxyphenyl)-1-oxopropan-2-yl]-N-methylcarbamate
• EN300-1901953
• 2229465-42-1

• Inchi： 1S/C15H21NO5/c1-14(2,3)21-13(20)16(5)15(4,9-17)10-7-6-8-11(18)12(10)19/h6-9,18-19H,1-5H3
• InChI Key： HZMUJJGUJUHDJS-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1C=CC=C(C=1O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.14197277g/mol
• Monoisotopic Mass: 295.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.1Ų

Additional information on tert-butyl N-2-(2,3-dihydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate

Comprehensive Overview of tert-butyl N-2-(2,3-dihydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229465-42-1)

The compound tert-butyl N-2-(2,3-dihydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229465-42-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a dihydroxyphenyl moiety and a tert-butyl carbamate group, makes it a promising candidate for various applications, including drug development and enzymatic studies. Researchers are particularly interested in its potential as a precursor for synthesizing bioactive molecules, given its ability to interact with biological targets.

In recent years, the demand for high-purity intermediates like tert-butyl N-2-(2,3-dihydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate has surged, driven by advancements in precision medicine and targeted therapy. This compound's CAS No. 2229465-42-1 is frequently searched in academic databases and chemical marketplaces, reflecting its growing relevance. Its dihydroxyphenyl component is particularly noteworthy, as it mimics natural phenolic antioxidants, sparking interest in its potential neuroprotective and anti-inflammatory properties.

From a synthetic chemistry perspective, the tert-butyl carbamate group in this compound offers excellent stability and solubility, making it a versatile building block for peptide synthesis and prodrug design. The presence of the N-methyl functionality further enhances its utility in modifying pharmacokinetic profiles. These attributes align with current trends in green chemistry, where researchers prioritize sustainable synthesis methods to minimize environmental impact.

The compound's CAS No. 2229465-42-1 is often associated with queries about its spectroscopic data, HPLC purification, and scalable production techniques. Analytical chemists emphasize the importance of NMR and mass spectrometry for characterizing its purity, while process chemists explore catalytic routes to optimize yield. Such discussions are prevalent in forums and publications focused on organic synthesis and medicinal chemistry.

Another hot topic linked to tert-butyl N-2-(2,3-dihydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate is its role in enzyme inhibition studies. Preliminary research suggests its dihydroxyphenyl scaffold may interact with metalloenzymes, offering insights into structure-activity relationships (SAR). This has implications for designing next-generation inhibitors for diseases like cancer and neurodegenerative disorders. The compound's CAS No. 2229465-42-1 is thus a recurring keyword in bioinformatics and computational chemistry searches.

In the context of intellectual property, patents referencing tert-butyl N-2-(2,3-dihydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate often highlight its utility in proprietary formulations. Companies are increasingly filing claims for derivatives of this compound, underscoring its commercial potential. Regulatory bodies like the FDA and EMA scrutinize such molecules for safety and efficacy, further driving interest in its toxicological profiles.

To conclude, tert-butyl N-2-(2,3-dihydroxyphenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229465-42-1) represents a multifaceted compound with broad applicability in drug discovery, material science, and biocatalysis. Its dihydroxyphenyl and tert-butyl carbamate functionalities make it a valuable tool for researchers exploring molecular interactions and synthetic pathways. As the scientific community continues to unravel its potential, this compound is poised to remain a focal point in cutting-edge research.